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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768304 Get Quote

For Immediate Use by Laboratory Professionals: This document provides essential safety and

logistical information for the handling and disposal of L-368,899 hydrochloride, a potent, non-

peptide oxytocin receptor antagonist. Adherence to these guidelines is critical to ensure a safe

laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE): A Tabulated
Overview
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to L-368,899 hydrochloride. The following table summarizes the

recommended PPE for various laboratory operations involving this compound.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Skin and Body
Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side-shields

or goggles

Chemical-

resistant gloves

(e.g., nitrile)

NIOSH-approved

respirator (if not

handled in a

ventilated

enclosure)

Laboratory coat

Solution

Preparation and

Handling

Safety glasses

with side-shields

or goggles

Chemical-

resistant gloves

(e.g., nitrile)

Not generally

required if

handled in a

fume hood

Laboratory coat

Spill Cleanup
Goggles or face

shield

Double gloving

with chemical-

resistant gloves

NIOSH-approved

respirator

Laboratory coat,

disposable shoe

covers

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

All handling of L-368,899 hydrochloride powder should be conducted in a certified chemical

fume hood or other ventilated enclosure.

Ensure easy access to an eyewash station and safety shower.

2. Solution Preparation:

Before handling, ensure all necessary PPE is correctly donned.

L-368,899 hydrochloride is soluble in DMSO and water.[1]

Slowly add the solvent to the powdered compound to avoid aerosolization.

If sonication is required for dissolution, ensure the container is securely capped.
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3. Administration (In Vitro/In Vivo):

When performing dilutions or transfers, work over a spill tray.

Use appropriate precision instruments (e.g., calibrated pipettes) to minimize the risk of

splashes or spills.

Disposal Plan: Managing L-368,899 Hydrochloride
Waste
1. Waste Segregation:

All disposable materials that have come into contact with L-368,899 hydrochloride (e.g.,

pipette tips, gloves, empty vials) should be considered chemical waste.

Segregate waste into solid and liquid streams.

2. Disposal Procedure:

Solid Waste: Place in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a compatible, sealed, and labeled waste container. Do not mix with

incompatible waste streams.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of L-368,899 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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